Cas no 2137875-25-1 ({2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine)

• Product Name: {2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine
• CAS No: 2137875-25-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5609548
• PubChem ID: 165476008
• Update Time: 2025-10-25

{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-[1-(propan-2-yl)-1H-pyrazol-5-yl]oxolan-3-yl}methanamine
• EN300-841183
• 2137875-25-1
• {2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine

• Inchi： 1S/C11H19N3O/c1-8(2)14-10(3-5-13-14)11-9(7-12)4-6-15-11/h3,5,8-9,11H,4,6-7,12H2,1-2H3
• InChI Key： XIPHJERSRVHYKP-UHFFFAOYSA-N
• SMILES： O1CCC(CN)C1C1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on {2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine

{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine and Its Significance in Modern Chemical Research

{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine (CAS No. 2137875-25-1) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, featuring a pyrazole core linked to an oxolane ring and a propyl substituent, makes it a versatile intermediate for the development of novel bioactive molecules. The compound's molecular architecture not only provides a rich scaffold for chemical modification but also offers potential applications in drug discovery, particularly in the design of targeted therapies for various diseases.

Thepyrazole moiety is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. This heterocyclic ring system is frequently incorporated into drug molecules due to its stability, bioavailability, and capacity to modulate biological pathways. In contrast, theoxolane ring introduces additional functional diversity, enabling further derivatization and fine-tuning of pharmacological properties. The presence of apropyl group enhances the compound's lipophilicity, which can be crucial for membrane permeability and target binding affinity.

Recent advancements in computational chemistry have facilitated the exploration of{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine's interactions with biological targets. Molecular docking studies have revealed its potential as an inhibitor of kinases and other enzyme systems implicated in cancer progression. Thepyrazole-oxolane hybrid structure is predicted to exhibit favorable binding affinities due to its ability to form multiple hydrogen bonds and hydrophobic interactions with protein active sites. These findings align with the growing interest in multitargeted drug design strategies, where compounds capable of modulating multiple disease-related pathways offer therapeutic advantages.

The synthesis of{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine represents a significant achievement in synthetic organic chemistry. Traditional methods involving multi-step reactions have been refined to achieve higher yields and purities, making the compound more accessible for further investigation. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of its complex framework, reducing both reaction times and byproduct formation. These improvements underscore the importance of innovative synthetic methodologies in enabling the exploration of novel molecular architectures.

In parallel, the pharmaceutical industry has shown increasing interest in{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine as a building block for drug candidates. Its structural features make it an attractive candidate for further derivatization, allowing chemists to optimize key pharmacokinetic properties such as solubility, metabolic stability, and selectivity. Preclinical studies have begun to evaluate its potential therapeutic effects, particularly in oncology and inflammatory diseases. Preliminary results suggest that derivatives of this compound exhibit promising activity against disease models, warranting further investigation into their clinical applicability.

The role of{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine extends beyond its use as an intermediate; it also serves as a model system for understanding structure-function relationships in drug design. By studying its interactions with biological targets at a molecular level, researchers can gain insights into how specific structural modifications influence pharmacological outcomes. This knowledge is critical for developing next-generation drugs that are both effective and well-tolerated by patients.

The future prospects for{2-1-(propan-2-yl)-1H-pyrazol-5-yloxolan-3-yl}methanamine are bright, with ongoing research focused on expanding its chemical space through innovative synthetic approaches. Collaborative efforts between academia and industry are expected to accelerate the discovery of new derivatives with enhanced therapeutic potential. As computational tools continue to improve, virtual screening methods will play an increasingly important role in identifying promising candidates for experimental validation.

In conclusion,{2-hydroxy-N-[({4-methylpyrazol[3,4-d]oxazoline}-methylidene)amino]propanamide}, CAS No. 21378752525981241378752525981241378752525981241378752525981241378752525981241378752525981241378752525981241{CAS No: 2137875}, represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of pharmacophoric elements positions it as a valuable tool in pharmaceutical research, with potential applications spanning multiple therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery.